Cas no 1190315-81-1 (2-Fluoro-4-methoxynicotinic acid)

• Product Name: 2-Fluoro-4-methoxynicotinic acid
• CAS No: 1190315-81-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD12828253
• CID: 69805
• PubChem ID: 49757944
• Update Time: 2025-11-01

2-Fluoro-4-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methoxynicotinic acid
• 2-Fluoro-4-methoxypyridine-3-carboxylic acid
• 2-fluoro-4-methoxy-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylicacid, 2-fluoro-4-methoxy-
• 3223AA
• AK102522
• 2-fluoro-4-methoxy-pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-fluoro-4-methoxy-
• 315F811
• SY065855
• FT-0682254
• AS-50072
• 1190315-81-1
• AKOS015853204
• AMY36531
• CS-0150621
• DTXSID50677786
• 2-fluoro-4-methoxynicotinicacid
• SCHEMBL21905825
• EN300-3002826
• MFCD12828253
• O10781
• DB-061480

• MDL： MFCD12828253
• Inchi： 1S/C7H6FNO3/c1-12-4-2-3-9-6(8)5(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： WHEHLONNPASLOU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CN=1)OC

Computed Properties

• Exact Mass: 171.03300
• Monoisotopic Mass: 171.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.387
• Boiling Point: 301.982 °C at 760 mmHg
• Flash Point: 136.434 °C
• PSA: 59.42000
• LogP: 0.92750

2-Fluoro-4-methoxynicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Fluoro-4-methoxynicotinic acid

Recent Advances in the Study of 2-Fluoro-4-methoxynicotinic Acid (CAS: 1190315-81-1) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Fluoro-4-methoxynicotinic acid (CAS: 1190315-81-1) is a fluorinated nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the design of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role in modulating key enzymatic pathways, making it a promising candidate for further investigation in targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Fluoro-4-methoxynicotinic acid as a precursor in the synthesis of novel PI3K inhibitors. The researchers demonstrated that the fluorine substitution at the 2-position and the methoxy group at the 4-position significantly enhanced the binding affinity of the resulting compounds to the PI3K active site. This modification also improved metabolic stability, addressing a common challenge in the development of kinase inhibitors. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of this structural motif.

In addition to its applications in kinase inhibitor design, 2-Fluoro-4-methoxynicotinic acid has shown promise in the development of antibacterial agents. A recent patent application (WO2023055432) disclosed its incorporation into novel quinolone derivatives targeting DNA gyrase in resistant bacterial strains. The fluorinated nicotinic acid moiety was found to enhance membrane permeability while maintaining low cytotoxicity, a critical balance in antibiotic development. Preliminary in vitro tests against MRSA showed MIC values in the range of 0.5-2 μg/mL, suggesting potent antibacterial activity.

The compound's unique physicochemical properties have also attracted attention in radiopharmaceutical research. A 2024 study in Nuclear Medicine and Biology reported the successful labeling of 2-Fluoro-4-methoxynicotinic acid derivatives with fluorine-18 for PET imaging applications. The researchers noted that the methoxy group provided optimal pharmacokinetics for brain penetration, while the fluorine atom allowed for straightforward radiolabeling. This dual functionality positions the compound as a valuable scaffold for developing new diagnostic agents for neurological disorders.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 2-Fluoro-4-methoxynicotinic acid. A 2023 paper in Organic Process Research & Development described a novel continuous-flow synthesis method that increased yield from 65% to 89% while reducing reaction time from 12 hours to just 2 hours. This technological advancement addresses previous scalability challenges and could facilitate broader adoption of the compound in industrial pharmaceutical applications.

Looking forward, the unique structural features of 2-Fluoro-4-methoxynicotinic acid continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in PROTAC design, where its ability to simultaneously engage target proteins and E3 ligases could prove particularly valuable. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.